3,4,5-triethoxy-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 3,4,5-triethoxy-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C22H26N2O5S/c1-6-27-16-12-14(13-17(28-7-2)20(16)29-8-3)21(25)23-22-24(4)19-15(26-5)10-9-11-18(19)30-22/h9-13H,6-8H2,1-5H3
• InChI Key: DYAOPXUQPBFUOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N=C2N(C3=C(C=CC=C3S2)OC)C
• Molecular Formula: C22H26N2O5S
• Molecular Weight: 430.5 g/mol
• CAS No.: 441291-62-9

Description

3,4,5-triethoxy-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C22H26N2O5S and its molecular weight is 430.52. The purity is usually 95%.
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Scientific Research Applications

Antidiabetic Applications

A study by Nomura et al. (1999) explored benzamide derivatives, including compounds structurally similar to 3,4,5-triethoxy-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide, for their potential as antidiabetic agents. They discovered a specific derivative, KRP-297, showing promise as a candidate drug for treating diabetes mellitus (Nomura et al., 1999).

Anti-Inflammatory and Analgesic Properties

Research by Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives, related to the chemical structure , with reported analgesic and anti-inflammatory activities. Some of these compounds were found to have high inhibitory activity on cyclooxygenase-2 (COX-2), indicating potential for pain relief and inflammation reduction (Abu‐Hashem et al., 2020).

Radiopharmaceutical Research

Bobeldijk et al. (1990) conducted a study on derivatives of benzamide, similar to this compound, for use in radiopharmaceuticals. Their research focused on synthesizing precursors for radioiodinated benzamide derivatives, which could have applications in medical imaging (Bobeldijk et al., 1990).

Drug Synthesis and Characterization

A study by Hossaini et al. (2017) described the synthesis and characterization of novel (4-oxothiazolidine-2-ylidene)benzamide derivatives, similar in structure to the chemical . This research contributes to the broader understanding of benzamide derivatives in the field of drug synthesis (Hossaini et al., 2017).